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Compound of Interest

Compound Name: Creatinine-13C

Cat. No.: B15553547

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

Creatinine-13C is a stable, non-radioactive isotopically labeled compound widely used as an
internal standard in quantitative analysis, particularly in mass spectrometry-based assays. Due
to the stable nature of the Carbon-13 isotope, Creatinine-13C is not radioactive and therefore
does not necessitate the specialized handling and disposal procedures required for radioactive
compounds.[1][2][3] The disposal of Creatinine-13C is governed by the same protocols as its
unlabeled counterpart, creatinine, which is not classified as a hazardous chemical.[2][4][5][6][7]
However, adherence to standard laboratory good practices and local regulations is essential for
maintaining a safe laboratory environment.

Key Safety and Handling Information

While Creatinine-13C is not hazardous, standard laboratory safety precautions should always
be observed during handling and disposal.

Personal Protective Equipment (PPE):
e Gloves: Nitrile or latex gloves should be worn to prevent skin contact.[2]
o Eye Protection: Safety glasses or goggles are necessary to protect from dust or splashes.[2]

e Lab Coat: A standard lab coat should be worn to protect clothing.[2]
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Summary of Chemical Data

The disposal procedures for Creatinine-13C are informed by the chemical properties of

creatinine.
Property Value
Appearance White to off-white solid
Molecular Formula C4H7N3O (for unlabeled creatinine)
Hazard Classification Not a hazardous substance or mixture[2]
Solubility Soluble in water[2][5]

Experimental Protocol: Disposal of Creatinine-13C
Waste Streams

In a typical laboratory setting, such as in liquid chromatography-mass spectrometry (LC-MS)
analysis, the use of Creatinine-13C as an internal standard will generate several waste
streams. Proper segregation of this waste is crucial for safe and cost-effective disposal.

1. Unused or Expired Creatinine-13C (Solid):

o Step 1: Consult your institution's chemical safety office or Environmental, Health, and Safety
(EH&S) department for specific guidance on the disposal of non-hazardous chemical waste.

o Step 2: If deemed non-hazardous by local regulations, the solid Creatinine-13C can likely be
disposed of in the regular solid chemical waste stream.

» Step 3: Ensure the container is clearly labeled with the chemical name ("Creatinine-13C").
Do not mix with hazardous chemical waste.

2. Contaminated Solid Waste (e.g., pipette tips, vials, gloves):

o Step 1: Segregate solid waste contaminated with Creatinine-13C from other laboratory
waste.

o Step 2: Place these materials in a designated solid waste container for non-hazardous
chemical waste.
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e Step 3: For sharps such as needles or glass vials, use a designated sharps container to
prevent punctures.[3]

3. Liquid Waste (e.g., from LC-MS effluent, sample preparations):

o Step 1: The primary consideration for liquid waste is the solvent composition (e.g.,
acetonitrile, methanol, water). The disposal method is dictated by the hazards of the
solvents, not the Creatinine-13C.

o Step 2: Collect all aqueous and organic solvent waste containing Creatinine-13C in a clearly
labeled, appropriate waste container. The label should accurately reflect all chemical
constituents and their approximate concentrations.

o Step 3: Follow your institution's procedures for the disposal of mixed solvent waste. This
typically involves collection by the EH&S department.

o Step 4: Do not pour any solvent-based waste down the drain. Aqueous solutions containing
only Creatinine-13C and other non-hazardous substances may be acceptable for drain
disposal in some localities, but always confirm with your institution's EH&S guidelines first.

Logical Workflow for Creatinine-13C Disposal

The following diagram outlines the decision-making process for the proper disposal of waste
containing Creatinine-13C.

Non-Hazardous

Dispose as Non-Haz:
Solid Chemical Waste:

Is the waste a sharp
(needle, glass)?

Is the waste mixed with
hazardous chemicals
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Caption: Decision workflow for the proper disposal of Creatinine-13C waste.

Disclaimer: This information is intended as a general guide. Always consult your institution's
specific safety and disposal protocols and the relevant Safety Data Sheets (SDS) for all
chemicals involved in your work. Local, state, and federal regulations for waste disposal must
be followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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